Cas no 37676-00-9 (methyl 2-[methyl(2-methylphenyl)amino]benzoate)

methyl 2-[methyl(2-methylphenyl)amino]benzoate structure
37676-00-9 structure
Product Name:methyl 2-[methyl(2-methylphenyl)amino]benzoate
CAS No:37676-00-9
MF:C16H17NO2
MW:255.311684370041
CID:922496
PubChem ID:3015931
Update Time:2025-04-19

methyl 2-[methyl(2-methylphenyl)amino]benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-[methyl(2-methylphenyl)amino]benzoate
    • Methyl 2-(methyl(2-methylphenyl)amino)benzoate
    • methyl 2-(N,2-dimethylanilino)benzoate
    • CCEKAFYQQNLXEC-UHFFFAOYSA-N
    • DTXSID40958713
    • METHYL 2-[METHYL (2-METHYLPHENYL)AMINO]BENZOATE
    • 37676-00-9
    • DB-277085
    • NS00057993
    • EINECS 253-614-8
    • Inchi: 1S/C16H17NO2/c1-12-8-4-6-10-14(12)17(2)15-11-7-5-9-13(15)16(18)19-3/h4-11H,1-3H3
    • InChI Key: CCEKAFYQQNLXEC-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC=CC=1N(C)C1C=CC=CC=1C)=O

Computed Properties

  • Exact Mass: 255.12601
  • Monoisotopic Mass: 255.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54
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